Cas no 13769-20-5 (Europium chloride)

Europium chloride Chemical and Physical Properties
Names and Identifiers
-
- Einecs 237-386-7
- Europous chloride
- Nsc 281264
- 13769-20-5, MFCD00049730
- Europium dichloride
- dichloroeuropium
- UNII-GHS5TFJ9TN
- Europium(II) chloride
- NSC281264
- Europium chloride (EuCl2)
- DTXSID2065620
- 13769-20-5
- Q4498206
- Europium(II) chloride, 99.99% trace metals basis
- europiumchloride(eucl2)
- Europium(II) dichloride
- EUROPIUM (II) CHLORIDE, 99.9%
- EUROPIUM(II) CHLORIDE, 99.99+%
- DTXCID0034439
- Europium chloride
-
- MDL: MFCD00049730
- Inchi: InChI=1S/2ClH.Eu/h2*1H;/q;;+2/p-2
- InChI Key: BMANZYKPCBPZFG-UHFFFAOYSA-L
- SMILES: Cl[Eu]Cl
Computed Properties
- Exact Mass: 220.8578
- Monoisotopic Mass: 222.85894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 2.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: White amorphous powder or red orthorhombic crystals.
- Density: 4.900
- Melting Point: 731°C
- Stability/Shelf Life: Stable. Very hygroscopic. Incompatible with strong oxidizing agents.
- PSA: 0
- Solubility: Not determined
Europium chloride Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: 22-24/25
Europium chloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1243662-1g |
Europium chloride (EuCl2) |
13769-20-5 | 99% | 1g |
$280 | 2022-11-02 | |
SHENG KE LU SI SHENG WU JI SHU | sc-228102A-5 g |
Europium(II) chloride, |
13769-20-5 | ≥99% | 5g |
¥5,212.00 | 2023-07-10 | |
Cooke Chemical | S803078-5g |
Europium(II) chloride |
13769-20-5 | 99.99%tracemetalsbasis | 5g |
RMB 5039.66 | 2025-02-21 | |
SHENG KE LU SI SHENG WU JI SHU | sc-228102-1 g |
Europium(II) chloride, |
13769-20-5 | ≥99% | 1g |
¥1,504.00 | 2023-07-10 | |
SHENG KE LU SI SHENG WU JI SHU | sc-228102-1g |
Europium(II) chloride, (Out of Stock: Availability 10/9/23) |
13769-20-5 | ≥99% | 1g |
¥1504.00 | 2023-09-05 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03184-5g |
Europium(II) chloride |
13769-20-5 | 99.99% trace metals basis | 5g |
¥8818.0 | 2024-07-19 | |
TRC | E257645-100mg |
Europium(II) Chloride |
13769-20-5 | 100mg |
$115.00 | 2023-05-18 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 431850-1G |
Europium chloride |
13769-20-5 | 1g |
¥3003.22 | 2023-12-06 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03184-1g |
Europium(II) chloride |
13769-20-5 | 99.99% trace metals basis | 1g |
¥3548.0 | 2024-07-19 | |
TRC | E257645-50mg |
Europium(II) Chloride |
13769-20-5 | 50mg |
$75.00 | 2023-05-18 |
Europium chloride Related Literature
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1. The interface makes a difference: lanthanide ion coated vesicles hydrolyze phosphodiestersMichal Poznik,Uday Maitra,Burkhard K?nig Org. Biomol. Chem. 2015 13 9789
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D. M. Kuzyaev,T. V. Balashova,M. E. Burin,G. K. Fukin,R. V. Rumyantcev,A. P. Pushkarev,V. A. Ilichev,I. D. Grishin,D. L. Vorozhtsov,M. N. Bochkarev Dalton Trans. 2016 45 3464
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Sung-Uk Choi,Sol-Chan Han,Jun-Yeop Lee,Jong-Il Yun J. Anal. At. Spectrom. 2020 35 2378
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Alyssa K. Adcock,Alexander C. Marwitz,Lulio A. Sanz,R. Lee Ayscue,Jeffery A. Bertke,Karah E. Knope CrystEngComm 2021 23 8183
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Ning Feng,Penghui Li,Aoxue Xu,Longyue Yu,Hongguang Li Soft Matter 2022 18 5380
Additional information on Europium chloride
Europium Chloride: A Comprehensive Overview
Europium chloride (CAS No. 13769-20-5) is a rare earth compound that has garnered significant attention in various scientific and industrial applications. This compound, composed of europium (Eu) and chlorine (Cl), exhibits unique chemical and physical properties that make it invaluable in fields such as electronics, optics, and materials science. Recent advancements in the synthesis and application of europium chloride have further highlighted its potential in cutting-edge technologies.
The chemical formula for europium chloride is EuCl₃, indicating the presence of three chlorine atoms bonded to a single europium atom. This compound is typically found in a solid state under standard conditions, with a melting point of approximately 1,087°C. Its solubility in water is moderate, making it suitable for various aqueous-based applications. The crystal structure of europium chloride is cubic, which contributes to its stability and reactivity in different chemical environments.
One of the most notable properties of europium chloride is its luminescent behavior. When subjected to UV light or electrical stimulation, it emits a characteristic red glow due to the electronic transitions within the europium ion. This property has been exploited in the development of advanced lighting systems, including light-emitting diodes (LEDs) and fluorescent lamps. Recent studies have demonstrated that by doping europium chloride into semiconductor materials, the efficiency and longevity of these devices can be significantly enhanced.
In addition to its optical applications, europium chloride has found extensive use in the field of catalysis. Researchers have discovered that when used as a catalyst support or promoter, it can accelerate various chemical reactions, particularly those involving hydrocarbons. For instance, in petrochemical refining processes, europium chloride has been shown to improve the selectivity and yield of desired products. These findings underscore its potential as a cost-effective solution in industrial catalysis.
The synthesis of europium chloride involves several methods, including direct reaction of europium metal with chlorine gas under high temperatures or through the reaction of europium oxide with hydrochloric acid. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as solvent-free reactions or the use of microwave-assisted techniques. These methods not only reduce energy consumption but also minimize waste generation, aligning with global sustainability goals.
Another emerging application of europium chloride is in biomedical imaging and diagnostics. Due to its biocompatibility and unique luminescent properties, it has been utilized as a contrast agent in magnetic resonance imaging (MRI) and fluorescence-based assays. Studies have shown that nanoparticles synthesized from europium chloride can target specific biomolecules with high precision, offering new possibilities for early disease detection and treatment monitoring.
Despite its numerous advantages, the handling and storage of europium chloride require careful consideration. While it is not classified as a hazardous material under normal conditions, prolonged exposure to moisture or heat can lead to degradation or formation of potentially harmful byproducts. Proper safety protocols must be followed during its synthesis, handling, and disposal to ensure environmental safety and compliance with regulatory standards.
In conclusion, europium chloride (CAS No. 13769-20-5) stands as a versatile compound with wide-ranging applications across multiple disciplines. From enhancing electronic devices to advancing medical diagnostics, its contributions are both significant and ever-growing. As research continues to uncover new facets of this compound's potential, it is poised to play an even more critical role in shaping future technologies.
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